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Abstract

Barium isopropoxide, a key organometallic reagent and precursor, holds significant
importance in various chemical syntheses and materials science applications. This technical
guide provides an in-depth overview of its chemical formula, molecular structure, and physical
properties. Furthermore, it offers a detailed experimental protocol for its synthesis and
illustrates its molecular structure and role as a precursor through clear, concise diagrams. This
document is intended to serve as a valuable resource for researchers and professionals
engaged in chemical research and development.

Chemical Identity and Properties

Barium isopropoxide is an alkaline earth metal alkoxide. It is a white to yellow-brown powder
that is highly reactive with water.[1]

Chemical Formula

The chemical formula for barium isopropoxide can be represented in several ways:
e Molecular Formula: CeH14BaO2[1][2][3][4]

e Linear Formula: Ba(OCH(CHs)2)2[5][6][7]
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Chemical Structure

The structure of barium isopropoxide consists of a central barium cation (Ba2*) ionically
bonded to two isopropoxide anions ([OCH(CHs)2]~). The IUPAC name for this compound is
barium(2+);propan-2-olate.[3] The spatial arrangement of the isopropoxide groups around the
barium center can be complex, often forming oligomeric or polymeric structures in the solid
state.

SMILES String: CC(C)O[Ba]OC(C)C[5][6][7]

Physicochemical Data

A summary of the key quantitative data for barium isopropoxide is presented in Table 1 for
easy reference and comparison.

Property Value References
Molecular Weight 255.50 g/mol 31516171
Appearance White to yellow-brown powder [1]

Melting Point 200 °C (decomposes) (11415161718l
Specific Gravity 0.89 [1]

- Soluble in alcohols, ketones,
Solubility _ [1][4]
and esters. Reacts with water.

Vapor Pressure 81.3 mmHg at 25°C [1]

Table 1: Physicochemical Properties of Barium Isopropoxide

Synthesis of Barium Isopropoxide: An Experimental
Protocol

The synthesis of barium isopropoxide is typically achieved through the direct reaction of
barium metal with anhydrous isopropanol. This method is a common route for the preparation
of alkaline earth metal alkoxides.
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Materials and Equipment

Barium metal, high purity

Anhydrous isopropanol

An inert atmosphere glovebox or Schlenk line

Round-bottom flask equipped with a reflux condenser and magnetic stirrer
Heating mantle

Cannula for liquid transfer

Filtration apparatus (e.g., Schlenk filter)

Solvent trap

Detailed Methodology

Note: This reaction is highly sensitive to moisture and air. All procedures must be carried out

under a dry, inert atmosphere (e.g., nitrogen or argon).

Preparation: Cut the barium metal into small pieces inside an inert atmosphere glovebox to
increase the surface area for reaction.

Reaction Setup: In the glovebox, add the freshly cut barium metal to a dry round-bottom
flask containing a magnetic stir bar.

Solvent Addition: Slowly add an excess of anhydrous isopropanol to the flask via a cannula.
The isopropanol should be freshly distilled from a suitable drying agent.

Reaction Initiation: If the reaction does not initiate spontaneously, gentle heating may be
applied using a heating mantle. The reaction is exothermic and will produce hydrogen gas.
Ensure the reaction vessel is properly vented through a bubbler.

Reflux: Once the reaction begins, maintain a gentle reflux until all the barium metal has
dissolved. This may take several hours.
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« Filtration: After the reaction is complete and the solution has cooled to room temperature,
filter the resulting solution through a Schlenk filter to remove any unreacted barium or
impurities.

e Product Isolation: The product, barium isopropoxide, can be isolated by removing the
excess isopropanol under reduced pressure. The resulting solid should be a white or off-
white powder.

» Storage: Store the final product in a sealed container under an inert atmosphere to prevent
decomposition due to moisture.

Molecular and Application-Oriented Visualizations

The following diagrams, generated using the DOT language, illustrate the structure of barium
isopropoxide and its role in a common application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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